molecular formula C7H3ClN2O2S B8522207 3-Chloro-7-nitro-1,2-benzisothiazole CAS No. 41533-75-9

3-Chloro-7-nitro-1,2-benzisothiazole

Cat. No. B8522207
CAS RN: 41533-75-9
M. Wt: 214.63 g/mol
InChI Key: FEDMYSJHEMCIBD-UHFFFAOYSA-N
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Description

3-Chloro-7-nitro-1,2-benzisothiazole is a useful research compound. Its molecular formula is C7H3ClN2O2S and its molecular weight is 214.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-7-nitro-1,2-benzisothiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-7-nitro-1,2-benzisothiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

41533-75-9

Product Name

3-Chloro-7-nitro-1,2-benzisothiazole

Molecular Formula

C7H3ClN2O2S

Molecular Weight

214.63 g/mol

IUPAC Name

3-chloro-7-nitro-1,2-benzothiazole

InChI

InChI=1S/C7H3ClN2O2S/c8-7-4-2-1-3-5(10(11)12)6(4)13-9-7/h1-3H

InChI Key

FEDMYSJHEMCIBD-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)[N+](=O)[O-])SN=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1 L four-neck flask equipped with a stirrer, a thermometer and a condenser tube was charged with 98.1 g (0.5 mol) of 7-nitro-1,2-benzisothiazol-3-one, 146.2 g (2 mol) of N,N-dimethylformamide and 500.0 g of chlorobenzene. While stirring, 119.0 g (1.0 mol) of thionyl chloride was added dropwise thereto at 80° to 90° C. over 1 hour, and the mixture was reacted at the same temperature for 3 hours. After terminating the reaction, the liquid reaction mixture was concentrated, and a crude product obtained was recrystallized from toluene to give 91.2 g (0.43 mol) of 3-chloro-7-nitro-1,2-benzisothiazole. The yield based on 7-nitro-1,2-benzisothiazol-3-one was 85%.
Quantity
98.1 g
Type
reactant
Reaction Step One
Quantity
146.2 g
Type
reactant
Reaction Step One
Quantity
500 g
Type
solvent
Reaction Step One
Quantity
119 g
Type
reactant
Reaction Step Two

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